Cas no 783300-35-6 ((S)-3-Amino-3-(3-methoxyphenyl)propionic Acid)

(S)-3-Amino-3-(3-methoxyphenyl)propionic Acid structure
783300-35-6 structure
Product Name:(S)-3-Amino-3-(3-methoxyphenyl)propionic Acid
CAS No:783300-35-6
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD04113691
CID:68826
PubChem ID:715793
Update Time:2025-07-18

(S)-3-Amino-3-(3-methoxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-AMINO-3-(3-METHOXY-PHENYL)-PROPIONIC ACID
    • (S)-3-Amino-3-(3-methoxyphenyl)-propionic acid
    • (S)-3-amino-3-(3-methoxyphenyl)propanoic acid
    • (S)-3-AMINO-3-(3-METHOXYPHENYL)PROPIONIC ACID,
    • (βS)-β-Amino-3-methoxybenzenepropanoic acid
    • (3s)-3-amino-3-(3-methoxyphenyl)propanoic acid
    • C9-H19-N3-O7-Ti
    • AKOS016843646
    • AC-25431
    • 783300-35-6
    • PS-12479
    • CS-0181515
    • MFCD04113691
    • (S)-3-Amino-3-(3-methoxyphenyl)propionic acid
    • C9H19N3O7Ti
    • (S)-3-Amino-3-(3-methoxyphenyl)propanoicacid
    • A50491
    • (s)-beta-amino-beta-(3-methoxyphenyl) propionic acid
    • SCHEMBL7101048
    • (S)-3-amino-3-(3-methoxy-phenyl)-propionic acid, AldrichCPR
    • FGMPGCPZEOXEES-VIFPVBQESA-N
    • (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid
    • MDL: MFCD04113691
    • Inchi: 1S/C10H13NO3/c1-14-8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
    • InChI Key: FGMPGCPZEOXEES-VIFPVBQESA-N
    • SMILES: O(C)C1=CC=CC(=C1)[C@H](CC(=O)O)N

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 350.2 °C at 760 mmHg
  • Flash Point: 165.6 °C
  • PSA: 72.55000
  • LogP: 1.87000

(S)-3-Amino-3-(3-methoxyphenyl)propionic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AAPPTec
UHF327-250mg
H-(S)-beta-Phe(3-MeO)-OH
783300-35-6
250mg
$75.00 2024-07-19
AAPPTec
UHF327-1g
H-(S)-beta-Phe(3-MeO)-OH
783300-35-6
1g
$150.00 2024-07-19
AAPPTec
UHF327-5g
H-(S)-beta-Phe(3-MeO)-OH
783300-35-6
5g
$520.00 2024-07-19
ChemScence
CS-0181515-250mg
(S)-3-Amino-3-(3-methoxyphenyl)propanoic acid
783300-35-6 98.62%
250mg
$55.0 2022-04-26
ChemScence
CS-0181515-1g
(S)-3-Amino-3-(3-methoxyphenyl)propanoic acid
783300-35-6 98.62%
1g
$100.0 2022-04-26
ChemScence
CS-0181515-5g
(S)-3-Amino-3-(3-methoxyphenyl)propanoic acid
783300-35-6 98.62%
5g
$473.0 2022-04-26
abcr
AB166164-1 g
(S)-3-Amino-3-(3-methoxy-phenyl)-propionic acid; 98%
783300-35-6
1 g
€246.00 2023-07-20
abcr
AB166164-5 g
(S)-3-Amino-3-(3-methoxy-phenyl)-propionic acid; 98%
783300-35-6
5 g
€858.00 2023-07-20
Chemenu
CM220862-5g
(S)-3-Amino-3-(3-methoxyphenyl)propanoic acid
783300-35-6 95%
5g
$608 2024-07-23
Chemenu
CM220862-5g
(S)-3-Amino-3-(3-methoxyphenyl)propanoic acid
783300-35-6 95%
5g
$608 2021-06-09

Additional information on (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid

Recent Advances in the Study of (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid (CAS: 783300-35-6)

(S)-3-Amino-3-(3-methoxyphenyl)propionic Acid (CAS: 783300-35-6) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and its role as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of research involving (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid is its use as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel gamma-aminobutyric acid (GABA) analogs, which show promise as potential therapeutics for neurological disorders such as epilepsy and anxiety. The study highlighted the compound's ability to modulate GABA receptors, suggesting its relevance in central nervous system (CNS) drug development.

Another significant advancement is the optimization of synthetic routes for (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid. Researchers have developed more efficient and enantioselective methods for its production, as reported in Organic Letters (2022). These methods not only improve yield and purity but also reduce the environmental impact of the synthesis process. Such advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In addition to its pharmacological applications, (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid has been investigated for its role in peptide chemistry. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) explored its incorporation into peptide sequences to enhance stability and bioavailability. The results indicated that the compound could serve as a valuable tool in the design of peptide-based therapeutics, particularly for targeting protein-protein interactions.

Looking ahead, the potential of (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid extends beyond its current applications. Ongoing research is exploring its use in the development of prodrugs and as a scaffold for the design of multifunctional ligands. These efforts are expected to further expand its utility in drug discovery and contribute to the development of new treatments for a variety of diseases.

In conclusion, (S)-3-Amino-3-(3-methoxyphenyl)propionic Acid (CAS: 783300-35-6) continues to be a compound of significant interest in the chemical biology and medicinal chemistry communities. Its versatility as a building block, combined with its pharmacological potential, positions it as a key player in the development of next-generation therapeutics. Future research will likely uncover even more applications for this promising molecule.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.